molecular formula C23H16FNO5S B300611 3-(5-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}furan-2-yl)-4-methylbenzoic acid

3-(5-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}furan-2-yl)-4-methylbenzoic acid

Cat. No. B300611
M. Wt: 437.4 g/mol
InChI Key: MNHNTPCRFZAVRE-JAIQZWGSSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(5-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}furan-2-yl)-4-methylbenzoic acid is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is known for its unique chemical structure and has been found to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-(5-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}furan-2-yl)-4-methylbenzoic acid is not fully understood. However, it is believed that this compound works by inhibiting certain enzymes and signaling pathways that are involved in various biochemical and physiological processes.
Biochemical and Physiological Effects:
3-(5-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}furan-2-yl)-4-methylbenzoic acid has been found to have various biochemical and physiological effects. Some of the effects of this compound include:
1. Anti-cancer properties: This compound has been found to inhibit the growth and proliferation of cancer cells.
2. Anti-diabetic properties: 3-(5-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}furan-2-yl)-4-methylbenzoic acid has been found to improve glucose tolerance and insulin sensitivity.
3. Anti-inflammatory properties: This compound has been found to reduce inflammation and oxidative stress in various tissues.

Advantages and Limitations for Lab Experiments

3-(5-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}furan-2-yl)-4-methylbenzoic acid has several advantages and limitations for lab experiments. Some of the advantages of this compound include:
1. High purity: The synthesis method for this compound has been optimized for high yield and purity.
2. Wide range of applications: This compound has been found to have various biochemical and physiological effects, making it useful in a wide range of research areas.
3. Low toxicity: This compound has been found to have low toxicity in animal studies.
Some of the limitations of this compound include:
1. Limited availability: This compound is not widely available and can be expensive.
2. Limited research: The research on this compound is still in its early stages, and more studies are needed to fully understand its potential applications.

Future Directions

There are several future directions for research on 3-(5-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}furan-2-yl)-4-methylbenzoic acid. Some of the possible directions for future research include:
1. Developing new synthesis methods: New synthesis methods could be developed to improve the yield and purity of this compound.
2. Studying the mechanism of action: Further studies are needed to fully understand the mechanism of action of this compound.
3. Studying the potential applications in other diseases: This compound could be studied for its potential applications in other diseases, such as Alzheimer's disease and Parkinson's disease.
4. Developing new derivatives: New derivatives of this compound could be developed to improve its efficacy and reduce its toxicity.
Conclusion:
In conclusion, 3-(5-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}furan-2-yl)-4-methylbenzoic acid is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has been found to have various biochemical and physiological effects, making it useful in a wide range of research areas. Further studies are needed to fully understand the potential applications of this compound and to develop new derivatives with improved efficacy and reduced toxicity.

Synthesis Methods

The synthesis of 3-(5-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}furan-2-yl)-4-methylbenzoic acid involves the reaction of 4-methylbenzoic acid and 2-furoic acid with 4-(chloromethyl)benzoyl chloride in the presence of a base. The resulting compound is then treated with 2-amino-3-(4-fluorobenzyl)-1,3-thiazolidin-4-one to obtain the final product. This synthesis method has been optimized for high yield and purity and is widely used in scientific research.

Scientific Research Applications

3-(5-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}furan-2-yl)-4-methylbenzoic acid has been extensively studied for its potential applications in scientific research. This compound has been found to have various biochemical and physiological effects, making it useful in a wide range of research areas. Some of the applications of this compound in scientific research include:
1. Cancer Research: 3-(5-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}furan-2-yl)-4-methylbenzoic acid has been found to have anti-cancer properties and has been studied for its potential use in cancer treatment.
2. Diabetes Research: This compound has been found to have anti-diabetic properties and has been studied for its potential use in the treatment of diabetes.
3. Inflammation Research: 3-(5-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}furan-2-yl)-4-methylbenzoic acid has been found to have anti-inflammatory properties and has been studied for its potential use in the treatment of inflammatory diseases.

properties

Product Name

3-(5-{(Z)-[3-(4-fluorobenzyl)-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl}furan-2-yl)-4-methylbenzoic acid

Molecular Formula

C23H16FNO5S

Molecular Weight

437.4 g/mol

IUPAC Name

3-[5-[(Z)-[3-[(4-fluorophenyl)methyl]-2,4-dioxo-1,3-thiazolidin-5-ylidene]methyl]furan-2-yl]-4-methylbenzoic acid

InChI

InChI=1S/C23H16FNO5S/c1-13-2-5-15(22(27)28)10-18(13)19-9-8-17(30-19)11-20-21(26)25(23(29)31-20)12-14-3-6-16(24)7-4-14/h2-11H,12H2,1H3,(H,27,28)/b20-11-

InChI Key

MNHNTPCRFZAVRE-JAIQZWGSSA-N

Isomeric SMILES

CC1=C(C=C(C=C1)C(=O)O)C2=CC=C(O2)/C=C\3/C(=O)N(C(=O)S3)CC4=CC=C(C=C4)F

SMILES

CC1=C(C=C(C=C1)C(=O)O)C2=CC=C(O2)C=C3C(=O)N(C(=O)S3)CC4=CC=C(C=C4)F

Canonical SMILES

CC1=C(C=C(C=C1)C(=O)O)C2=CC=C(O2)C=C3C(=O)N(C(=O)S3)CC4=CC=C(C=C4)F

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.